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Compound of Interest

Compound Name: Peramivir

Cat. No.: B1360327

Introduction

Peramivir is a potent and selective antiviral agent used for the treatment of acute
uncomplicated influenza.[1][2] It belongs to the class of neuraminidase inhibitors (NAIs), which
are crucial for combating infections from both influenza A and B viruses.[3] Unlike oseltamivir,
which is orally administered, peramivir is administered intravenously, making it a valuable
option for hospitalized patients or those who cannot tolerate oral medications.[2][4] These
application notes provide detailed protocols for researchers, scientists, and drug development
professionals to evaluate the efficacy of peramivir in cell culture-based influenza infectivity
assays, a critical step in antiviral drug assessment.

Mechanism of Action

The influenza virus life cycle culminates in the release of newly assembled virions from an
infected host cell. This process is mediated by the viral surface glycoprotein, neuraminidase
(NA). Neuraminidase cleaves sialic acid residues on the surface of the host cell, which would
otherwise bind to the hemagglutinin (HA) on the progeny virions, tethering them to the cell
surface and preventing their release.

Peramivir acts as a competitive inhibitor of the neuraminidase enzyme. By binding tightly to
the active site of NA, it blocks its enzymatic activity. This inhibition prevents the cleavage of
sialic acid, causing newly formed viral particles to remain attached to the host cell surface. This
aggregation limits the spread of the virus to new, uninfected cells, thereby reducing the overall
viral load and mitigating the course of the infection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. go.drugbank.com [go.drugbank.com]

e 2. dovepress.com [dovepress.com]

e 3. Neuraminidase inhibitor - Wikipedia [en.wikipedia.org]
e 4. Peramivir for influenza - PMC [pmc.ncbi.nlm.nih.gov]

« To cite this document: BenchChem. [Application Notes: Evaluating Peramivir in Cell Culture-
Based Influenza Infectivity Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1360327#using-peramivir-in-cell-culture-based-
influenza-infectivity-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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